Cas no 1329497-24-6 (Phloroglucinol-13C6)

• Product Name: Phloroglucinol-13C6
• CAS No: 1329497-24-6
• MF: C₆H₆O₃
• MW: 132.065970897675
• CID: 4553921
• Update Time: 2024-11-04

Phloroglucinol-13C6 Chemical and Physical Properties

Names and Identifiers

• Phloroglucinol-13C6
• Phloroglucinol 13C6

• Inchi： 1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： QCDYQQDYXPDABM-IDEBNGHGSA-N
• SMILES： O[13C]1[13CH]=[13C]([13CH]=[13C]([13CH]=1)O)O

Computed Properties

• Exact Mass: 132.05182306 g/mol
• Monoisotopic Mass: 132.05182306 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 132.066
• XLogP3: 0.2
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives